Cas no 15509-33-8 (1,3-Benzenedisulfonicacid, 4-hydroxy-6-methyl-)

• Product Name: 1,3-Benzenedisulfonicacid, 4-hydroxy-6-methyl-
• CAS No: 15509-33-8
• MF: C₇H₈O₇S₂
• MW: 268.264220237732
• CID: 191280
• PubChem ID: 84954
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4-hydroxy-6-methyl-
• 4-hydroxy-6-methylbenzene-1,3-disulfonic acid
• 5-hydroxytoluene-2,4-disulphonic acid
• DTXSID60165806
• SCHEMBL5806163
• EINECS 239-537-2
• 5-Hydroxytoluene-2,4-disulfonic Acid Hydrate
• 5-HYDROXYTOLUENE-2,4-DISULFONIC ACID
• 15509-33-8
• NS00025037

• Inchi： 1S/C7H8O7S2/c1-4-2-5(8)7(16(12,13)14)3-6(4)15(9,10)11/h2-3,8H,1H3,(H,9,10,11)(H,12,13,14)
• InChI Key： VXBOGQDATFKUAM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1C)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 267.97114
• Monoisotopic Mass: 267.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• XLogP3: 0

Experimental Properties

• Density: 1.792
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635
• PSA: 128.97